Cas no 88220-82-0 (2-Benzofurancarboxylic acid, 7-methoxy-4-nitro-)

2-Benzofurancarboxylic acid, 7-methoxy-4-nitro- structure
88220-82-0 structure
Product name:2-Benzofurancarboxylic acid, 7-methoxy-4-nitro-
CAS No:88220-82-0
MF:C10H7NO6
MW:237.165683031082
CID:640817
PubChem ID:13210982

2-Benzofurancarboxylic acid, 7-methoxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzofurancarboxylic acid, 7-methoxy-4-nitro-
    • 7-methoxy-4-nitro-1-benzofuran-2-carboxylic acid
    • 88220-82-0
    • DTXSID30528166
    • Inchi: InChI=1S/C10H7NO6/c1-16-7-3-2-6(11(14)15)5-4-8(10(12)13)17-9(5)7/h2-4H,1H3,(H,12,13)
    • InChI Key: NJOVOGCPNJPQLS-UHFFFAOYSA-N
    • SMILES: COC1=C2C(=C(C=C1)[N+](=O)[O-])C=C(O2)C(=O)O

Computed Properties

  • Exact Mass: 237.02733694g/mol
  • Monoisotopic Mass: 237.02733694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 106Ų
  • XLogP3: 2

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